Cas no 54876-90-3 (benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci))

• Product Name: benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
• CAS No: 54876-90-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 943011
• PubChem ID: 12467047
• Update Time: 2025-04-19

benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
• 2-methyl-6-propan-2-ylbenzaldehyde
• BENZALDEHYDE, 2-METHYL-6-(1-METHYLETHYL)-
• 2-Isopropyl-6-methylbenzaldehyde
• DTXSID10499406
• DB-325746
• 2-Methyl-6-(propan-2-yl)benzaldehyde
• AKOS006345548
• 6-Isopropyl-2-methylbenzaldehyde
• SCHEMBL6216932
• RNGMRNOGEALOPW-UHFFFAOYSA-N
• Benzaldehyde,2-methyl-6-(1-methylethyl)-(9ci)
• 2-isopropyl-6-methylbenzaldehyd
• 54876-90-3
• starbld0018495

• Inchi： 1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3
• InChI Key： RNGMRNOGEALOPW-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų